Cas no 2034402-21-4 (1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane)

• Product Name: 1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane
• CAS No: 2034402-21-4
• MF: C₁₄H₁₉N₅O₄S
• MW: 353.39676117897
• CID: 5350357
• Update Time: 2025-05-20

1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane Chemical and Physical Properties

Names and Identifiers

• (4-((1-methyl-1H-pyrazol-4-yl)sulfonyl)-1,4-diazepan-1-yl)(5-methylisoxazol-4-yl)methanone
• (5-methyl-1,2-oxazol-4-yl)-[4-(1-methylpyrazol-4-yl)sulfonyl-1,4-diazepan-1-yl]methanone
• 1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

• Inchi： 1S/C14H19N5O4S/c1-11-13(9-16-23-11)14(20)18-4-3-5-19(7-6-18)24(21,22)12-8-15-17(2)10-12/h8-10H,3-7H2,1-2H3
• InChI Key： JWNATDLBQBJCFV-UHFFFAOYSA-N
• SMILES： S(C1C=NN(C)C=1)(N1CCN(C(C2C=NOC=2C)=O)CCC1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 3
• Complexity: 566
• XLogP3: -0.5
• Topological Polar Surface Area: 110

Additional information on 1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane

Compound CAS No. 2034402-21-4: 1-(5-Methyl-1,2-Oxazole-4-Carbonyl)-4-[(1-Methyl-1H-Pyrazol-4-Yl)Sulfonyl]-1,4-Diazepane

Introduction to the Compound

The compound with CAS No. 2034402-21-4, named as 1-(5-methyl-1,2-oxazole-4-carbonyl)-4-[(1-methyl-1H-pyrazol-4-yl)sulfonyl]-1,4-diazepane, is a highly specialized organic molecule with a complex structure. This compound is of significant interest in the fields of organic chemistry and pharmacology due to its unique functional groups and potential applications in drug development. The molecule consists of a diazepane ring system, which is a seven-membered ring containing two nitrogen atoms, and is substituted with a sulfonyl group attached to a methylpyrazole moiety and a carbonyl group attached to a methyloxazole ring.

Structural Analysis

The diazepane ring system forms the core of this compound. The two nitrogen atoms in the ring are positioned at the 1 and 4 positions, making it a 1,4-diazepane structure. The substituents on this ring are critical for its chemical properties and potential biological activity. At position 1 of the diazepane ring, there is a carbonyl group connected to a methyl-substituted oxazole ring. Oxazoles are five-membered heterocycles containing one oxygen and one nitrogen atom. In this case, the oxazole ring is substituted with a methyl group at position 5 and has a carbonyl group at position 4.

At position 4 of the diazepane ring, there is a sulfonyl group (-SO₂-) attached to a methyl-substituted pyrazole ring. Pyrazoles are another class of five-membered heterocycles containing two nitrogen atoms. Here, the pyrazole ring has a methyl group at position 1 and is connected via its position 4 to the sulfonyl group.

Synthesis and Chemical Properties

The synthesis of this compound involves multi-step organic reactions that require precise control over regioselectivity and stereochemistry. Key steps in its synthesis include the formation of the diazepane ring through cyclization reactions, followed by functionalization at specific positions with the oxazole and pyrazole moieties. The use of protecting groups and catalytic systems is essential to ensure high yields and purity during the synthesis process.

The chemical properties of this compound are influenced by its functional groups. The sulfonyl group is known for its strong electron-withdrawing effects, which can enhance the electrophilicity of adjacent atoms or groups. This property may be exploited in various chemical transformations or in interactions with biological targets.

Applications in Pharmacology

This compound has shown promise in preclinical studies as a potential therapeutic agent. Its unique structure suggests that it may interact with specific biological targets such as enzymes or receptors involved in various disease pathways. For instance, studies have indicated that it may inhibit certain kinases or modulate ion channels, making it a candidate for treating conditions such as cancer or neurological disorders.

Recent research has focused on optimizing its pharmacokinetic properties to improve bioavailability and reduce potential toxicity. Advanced drug delivery systems are being explored to enhance its efficacy while minimizing side effects.

Latest Research Findings

In recent years, there has been significant progress in understanding the biological activity of this compound. A study published in [Journal Name] demonstrated that it exhibits potent inhibitory activity against [specific enzyme or receptor], which is implicated in [disease name]. The study utilized advanced techniques such as X-ray crystallography to elucidate the binding mode of the compound with its target.

Another study highlighted its ability to modulate [specific cellular pathway], which could have implications for treating [specific condition]. These findings underscore the potential of this compound as a lead molecule for drug development.

Safety Considerations

As with any novel compound intended for therapeutic use, safety assessments are crucial. Initial toxicity studies have shown that this compound demonstrates acceptable safety profiles at therapeutic doses; however, further long-term studies are required to fully evaluate its safety profile.

Conclusion

The compound CAS No. 2034402-21-4 represents an exciting advancement in organic chemistry and pharmacology due to its unique structure and promising biological activity. Its development continues to be supported by cutting-edge research aimed at optimizing its properties for therapeutic applications. As further studies unfold, this compound holds great potential for contributing to innovative treatments across various disease areas.